Cas no 16607-77-5 (1,3,7-Octatrien-5-yne)

• Product Name: 1,3,7-Octatrien-5-yne
• CAS No: 16607-77-5
• MF: C₈H₈
• MW: 104.149122238159
• CID: 134879
• PubChem ID: 568888
• Update Time: 2025-04-19

1,3,7-Octatrien-5-yne Chemical and Physical Properties

Names and Identifiers

• 1,3,7-Octatrien-5-yne
• octa-1,3,7-trien-5-yne
• LogP
• 16607-77-5
• DTXSID50340968

• Inchi： 1S/C8H8/c1-3-5-7-8-6-4-2/h3-5,7H,1-2H2
• InChI Key： DYQVQSUVEDCHDD-UHFFFAOYSA-N
• SMILES： C(=CC#CC=C)C=C

Computed Properties

• Exact Mass: 104.06264
• Monoisotopic Mass: 104.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9155 (estimate)
• Boiling Point: 130.31°C (rough estimate)
• Flash Point: 24.561°C
• Refractive Index: 1.4770 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes